Cas no 2287345-16-6 (Cyclobutanol, 3-(2-fluorophenyl)-, trans-)

• Product Name: Cyclobutanol, 3-(2-fluorophenyl)-, trans-
• CAS No: 2287345-16-6
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5457821
• Update Time: 2025-05-20

Cyclobutanol, 3-(2-fluorophenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-(2-fluorophenyl)-, trans-

• Inchi： 1S/C10H11FO/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7-8,12H,5-6H2/t7-,8-
• InChI Key： VHXUJYIIQIRAEB-ZKCHVHJHSA-N
• SMILES： [C@@H]1(O)C[C@@H](C2=CC=CC=C2F)C1

Additional information on Cyclobutanol, 3-(2-fluorophenyl)-, trans-

Trans-3-(2-Fluorophenyl)cyclobutanol: A Comprehensive Overview

Trans-3-(2-fluorophenyl)cyclobutanol (CAS No: 2287345-16-6) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique cyclobutane ring structure and fluorophenyl substituent, has garnered attention due to its potential in drug design, polymer synthesis, and advanced materials development.

The molecular structure of trans-3-(2-fluorophenyl)cyclobutanol consists of a cyclobutane ring with a hydroxyl group (-OH) and a fluorophenyl group (-C6H4-F) attached at the 3-position in a trans configuration. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the importance of trans-3-(2-fluorophenyl)cyclobutanol in the development of novel pharmaceutical agents. Researchers have explored its role as a building block in synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties. The fluorine atom in the phenyl group enhances the compound's lipophilicity, which is crucial for drug absorption and bioavailability.

In terms of synthesis, trans-3-(2-fluorophenyl)cyclobutanol can be prepared via several routes, including ring-opening reactions of epoxides or through Diels-Alder reactions followed by hydrolysis. These methods allow for precise control over the stereochemistry of the product, ensuring the desired trans configuration is achieved.

The application of trans-3-(2-fluorophenyl)cyclobutanol extends beyond pharmaceuticals into materials science. Its cyclobutane ring provides mechanical strength and flexibility when incorporated into polymers or advanced composites. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create high-performance materials with tailored mechanical properties.

Moreover, trans-3-(2-fluorophenyl)cyclobutanol has shown promise in catalytic processes due to its ability to act as a chiral ligand or catalyst in asymmetric synthesis reactions. This capability is particularly valuable in the production of enantiomerically pure compounds, which are essential in pharmaceutical manufacturing.

From an environmental perspective, understanding the degradation pathways and ecological impact of trans-3-(2-fluorophenyl)cyclobutanol is crucial for sustainable chemical practices. Studies have indicated that under certain conditions, this compound undergoes biodegradation, reducing its environmental footprint over time.

In conclusion, trans-3-(2-fluorophenyl)cyclobutanol stands as a pivotal molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike.